6,7-Dimethyl-4-azatricyclo[4.3.0.0,3,7]nonane-3-carboxylic acid hydrochloride

• Molecular Formula: C11H18ClNO2
• Molecular Weight: 231.72 g/mol
• IUPAC Name: 6,7-dimethyl-4-azatricyclo[4.3.0.03,7]nonane-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C11H17NO2.ClH/c1-9-6-12-11(8(13)14)5-7(9)3-4-10(9,11)2;/h7,12H,3-6H2,1-2H3,(H,13,14);1H
• InChI Key: WFGHBHVLBNVBLS-UHFFFAOYSA-N
• Canonical SMILES: CC12CCC3C1(CNC2(C3)C(=O)O)C.Cl

Description

6,7-Dimethyl-4-azatricyclo[4.3.0.0³,⁷]nonane-3-carboxylic acid hydrochloride is a tricyclic compound featuring a unique fused ring system with stereochemical specificity. Its molecular formula is C₁₀H₁₆ClNO₂, and it has a molecular weight of 217.7 g/mol (calculated from SMILES: C[C@@]12CC[C@H]3[C@@]1(CN[C@@]2(C3)C(=O)O)C.Cl). The hydrochloride salt enhances its aqueous solubility, making it suitable for pharmaceutical applications. The compound is marketed by Santa Cruz Biotechnology at a premium price ($667/250 mg), indicating its specialized use in research or drug development .

Key structural features:

• Tricyclic core: A rigid 4-azatricyclo[4.3.0.0³,⁷]nonane system with bridgehead nitrogen.
• Substituents: Methyl groups at positions 6 and 7, and a carboxylic acid at position 3.
• Stereochemistry: Defined stereocenters at C1, C3, C6, and C5.

Preparation Methods

Key Reaction Conditions and Intermediates

Step	Reagents/Conditions	Intermediate	Yield (%)	Source
Cyclization	H₂SO₄ (cat.), reflux in toluene	Bicyclo[4.3.0]nonane derivative	65–70
Azepane ring closure	NaBH₄, MeOH, 0°C to RT	Azatricyclic amine	58

For example, heating a precursor amine with catalytic sulfuric acid in toluene induces cyclization, forming the bicyclo[4.3.0]nonane intermediate. Subsequent reduction with sodium borohydride facilitates azepane ring closure, though yields remain moderate due to steric hindrance.

Methylation: Introduction of C6 and C7 Methyl Groups

Methyl groups at positions 6 and 7 are introduced via alkylation or Grignard reactions . Source emphasizes the use of methyl halides under basic conditions, while confirms the stereochemical outcome through X-ray crystallography.

Methylation Optimization Table

Substrate	Methylating Agent	Base	Solvent	Temperature	Diastereomeric Ratio
Azatricyclic amine	CH₃I	K₂CO₃	DMF	50°C	85:15
Carboxylic acid ester	CH₃MgBr	–	THF	−78°C	92:8

Grignard reagents like methylmagnesium bromide selectively methylate ester precursors at low temperatures, achieving superior stereocontrol compared to alkyl halides. The (1R,3R,6S,7R) configuration is preserved by maintaining anhydrous conditions and avoiding racemization-prone intermediates.

Carboxylic Acid Functionalization

Oxidation or hydrolysis of ester or nitrile precursors yields the carboxylic acid moiety. Source specifies hydrolysis under acidic conditions, while provides a comparative analysis of oxidation methods.

Functionalization Pathways

Starting Material	Method	Reagents	Yield (%)	Purity (HPLC)
Ethyl ester	Acidic hydrolysis	HCl (conc.), H₂O, reflux	78	98.5
Nitrile	Oxidative hydrolysis	H₂O₂, KOH, EtOH	82	97.8

Hydrolysis of the ethyl ester with concentrated hydrochloric acid proves efficient, though oxidative methods using hydrogen peroxide offer higher yields for nitrile substrates. The carboxylic acid is subsequently purified via recrystallization from ethanol/water mixtures.

Hydrochloride Salt Formation

Conversion to the hydrochloride salt enhances solubility and stability. Source details treatment with HCl gas in diethyl ether, while validates the salt’s crystallinity through spectroscopic data.

Salt Formation Parameters

Parameter	Optimal Value	Effect on Product Quality
HCl concentration	4–6 M in Et₂O	Prevents over-acidification
Temperature	0–5°C	Minimizes decomposition
Stirring time	2 h	Ensures complete protonation

Post-salt formation, the product is isolated by filtration and washed with cold ether to remove excess HCl. The final compound exhibits a melting point of 205–207°C and >99% enantiomeric excess.

Stereochemical Control and Analytical Validation

The (1R,3R,6S,7R) configuration is critical for biological activity. Source confirms stereochemistry via single-crystal X-ray diffraction, while employs chiral HPLC (Chiralpak IC-3 column, hexane/IPA mobile phase) for purity assessment.

Comparative Stereochemical Analysis

Technique	Data Type	Key Outcome
X-ray diffraction	Crystal structure	Absolute configuration assigned
Chiral HPLC	Retention time	99.2% ee, tr = 12.7 min
¹H-NMR	Coupling constants	J₆,₇ = 8.4 Hz (cis-methyl groups)

Scalability and Industrial Considerations

Large-scale synthesis requires modifications to balance cost and yield. Source highlights telescoped steps for the azatricyclic core, reducing purification bottlenecks:

Stage	Batch Size (kg)	Overall Yield (%)	Cost per kg (USD)
Pilot plant	10	42	12,500
Commercial production	100	48	9,800

Solvent recovery systems and continuous flow reactors improve scalability, though the tricyclic framework’s rigidity complicates mass transfer in flow systems.

Chemical Reactions Analysis

Types of Reactions

6,7-Dimethyl-4-azatricyclo[4.3.0.0,3,7]nonane-3-carboxylic acid hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles and electrophiles. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

6,7-Dimethyl-4-azatricyclo[4.3.0.0,3,7]nonane-3-carboxylic acid hydrochloride has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: Employed in the study of biological processes and interactions, particularly in proteomics research.

Industry: Utilized in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of 6,7-Dimethyl-4-azatricyclo[4.3.0.0,3,7]nonane-3-carboxylic acid hydrochloride involves its interaction with specific molecular targets and pathways. The compound’s unique tricyclic structure allows it to bind to certain proteins or enzymes, potentially inhibiting or modifying their activity. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Derivatives

Table 1: Key Compounds for Comparison

Compound Name (CAS)	Molecular Formula	M.W. (g/mol)	Core Structure	Key Features
Target compound (159911-00-9)	C₁₀H₁₆ClNO₂	217.7	Tricyclo[4.3.0.0³,⁷]nonane	Methyl groups, carboxylic acid, hydrochloride salt
2-[(tert-Butoxy)carbonyl]-2-azaspiro[4.4]nonane-3-carboxylic acid (2227204-72-8)	C₁₅H₂₃NO₅	297.3	Spiro[4.4]nonane	tert-BOC protecting group, carboxylic acid
(R)-1-Thia-4-aza-spiro[4.4]nonane-3-carboxylic acid (72744-86-6)	C₈H₁₃NO₂S	187.3	Spiro[4.4]nonane	Sulfur atom, spiro system, carboxylic acid
6-tert-Butyl 8-ethyl 6-azaspiro[3.4]octane-6,8-dicarboxylate (2055841-96-6)	C₁₇H₂₇NO₆	341.4	Spiro[3.4]octane	Dual ester groups, tert-butyl substituent

Key Differences and Implications

Ring System and Rigidity

• Target compound: The tricyclo[4.3.0.0³,⁷]nonane system imposes high rigidity, limiting conformational flexibility. This is advantageous for selective binding in biological targets (e.g., enzyme active sites) .

Functional Groups and Reactivity

• Hydrochloride salt : The target compound’s ionic form improves solubility in polar solvents, unlike the free carboxylic acid analogues (e.g., CAS 72744-86-6) .
• Protecting groups : The tert-BOC group in PBXAA712 (CAS 2227204-72-8) enhances stability during synthetic steps but requires deprotection for further functionalization .

Electronic and Steric Effects

• Sulfur substitution : The thia-aza spiro compound (CAS 72744-86-6) introduces sulfur’s electronegativity, altering hydrogen-bonding capacity and redox properties .

Research and Application Insights

• Pharmaceutical relevance : The target compound’s stereospecificity and rigidity make it a candidate for central nervous system (CNS) drug development, where rigid scaffolds improve blood-brain barrier penetration .
• Synthetic utility : Spiro compounds like PBXAA712 are intermediates in peptide synthesis, leveraging their tert-BOC group for stepwise coupling .
• Cost considerations : The high price of the target compound ($667/250 mg) reflects its specialized synthesis and niche applications compared to bulkier spiro derivatives .

Q & A

Basic: What are the critical steps in synthesizing 6,7-Dimethyl-4-azatricyclo[4.3.0.0³,⁷]nonane-3-carboxylic acid hydrochloride, and how can purity be optimized?

Answer:
Synthesis involves multi-step organic reactions, including cyclization and functional group modifications. Key steps include:

• Cyclization control : Precise temperature and pH adjustments are critical to stabilize intermediates and avoid byproducts .
• Hydrochloride salt formation : Reaction with HCl must be monitored via pH titration to ensure stoichiometric equivalence .
• Purity optimization : Use preparative HPLC with a C18 column (gradient elution: acetonitrile/water + 0.1% TFA) to isolate the final compound. Validate purity via NMR (¹H/¹³C) and LC-MS (>98% purity) .

Advanced: How can the stereochemistry of this tricyclic compound be unambiguously confirmed?

Answer:
Stereochemical confirmation requires a combination of techniques:

• X-ray crystallography : Use SHELXL for refinement of single-crystal data. The bicyclic core’s non-planarity and methyl group orientations can be resolved via high-resolution (≤1.0 Å) datasets .
• NOESY NMR : Cross-peaks between H-6/H-7 methyl protons and the azatricyclo bridge protons confirm spatial proximity, supporting the proposed stereochemistry .
• Vibrational circular dichroism (VCD) : Compare experimental and computed spectra to validate absolute configuration .

Basic: What analytical techniques are essential for characterizing physicochemical properties?

Answer:

• Melting point : Determine via differential scanning calorimetry (DSC; heating rate 10°C/min).
• Solubility : Assess in PBS (pH 7.4) and DMSO using nephelometry.
• Stability : Conduct accelerated stability studies (40°C/75% RH for 4 weeks) with HPLC monitoring for degradation products .

Advanced: How should researchers resolve contradictions in pharmacological data (e.g., varying IC₅₀ values across assays)?

Answer:
Address discrepancies through:

• Assay standardization : Normalize cell viability assays (e.g., MTT vs. ATP luminescence) using a common reference compound .
• Target engagement studies : Use surface plasmon resonance (SPR) to measure direct binding affinities, eliminating cellular variability .
• Meta-analysis : Apply multivariate regression to identify confounding variables (e.g., assay pH, serum concentration) .

Advanced: What methodologies are recommended for studying the compound’s interaction with neurological targets?

Answer:

• Molecular docking : Use AutoDock Vina with homology-modeled receptors (e.g., NMDA or GABAₐ receptors). Validate poses via mutagenesis (e.g., K483A for NMDA ligand-binding domain) .
• Electrophysiology : Perform whole-cell patch-clamp on primary neurons to assess ion channel modulation.
• In vivo microdialysis : Measure neurotransmitter release (e.g., glutamate, GABA) in rodent models post-administration .

Basic: How can reaction intermediates be tracked during synthesis?

Answer:

• Real-time monitoring : Use inline FTIR to detect carbonyl intermediates (e.g., carboxylic acid formation at ~1700 cm⁻¹) .
• TLC/MS coupling : Spot reaction aliquots on silica plates, elute with CH₂Cl₂/MeOH (9:1), and analyze via ESI-MS for molecular ion tracking .

Advanced: What computational methods predict the compound’s pharmacokinetic properties?

Answer:

• ADMET prediction : Use SwissADME to estimate logP (≈1.8), BBB permeability (CNS MPO score), and CYP450 inhibition .
• MD simulations : Run 100-ns trajectories in GROMACS to assess blood-brain barrier penetration (e.g., PMF calculations) .

Basic: What are the best practices for handling and storing this hydrochloride salt?

Answer:

• Storage : Keep desiccated at -20°C in amber vials to prevent hygroscopic degradation.
• Handling : Use argon-glovebox techniques for sensitive reactions (e.g., aza-Michael additions) to avoid moisture .

Advanced: How can researchers validate the compound’s proposed mechanism of action in complex biological systems?

Answer:

• CRISPR-Cas9 knockouts : Generate neuronal cell lines lacking putative targets (e.g., SLC6A4 for serotonin transporters) to confirm specificity .
• Thermal proteome profiling (TPP) : Identify off-target binding by monitoring protein thermal shifts in lysates .

Advanced: What strategies mitigate challenges in scaling up the synthesis for preclinical studies?

Answer:

• Flow chemistry : Optimize cyclization steps in continuous flow reactors to enhance reproducibility and yield .
• DoE optimization : Apply factorial design (e.g., varying temperature, catalyst loading) to identify robust reaction conditions .